Cas no 144078-60-4 (4-chloro-6-ethyl-5-methylpyrimidine)

• Product Name: 4-chloro-6-ethyl-5-methylpyrimidine
• CAS No: 144078-60-4
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD16872488
• CID: 2143868
• Update Time: 2025-05-21

4-chloro-6-ethyl-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethyl-5-methylpyrimidine

• MDL： MFCD16872488
• Inchi： 1S/C7H9ClN2/c1-3-6-5(2)7(8)10-4-9-6/h4H,3H2,1-2H3
• InChI Key： PJHJVRWXUUBDOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(CC)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-6-ethyl-5-methylpyrimidine

4-Chloro-6-Ethyl-5-Methylpyrimidine (CAS No. 144078-60-4)

4-Chloro-6-Ethyl-5-Methylpyrimidine, also known by its CAS registry number CAS No. 144078-60-4, is a heterocyclic organic compound belonging to the pyrimidine family. Pyrimidines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The compound's structure is characterized by a chlorine atom at position 4, an ethyl group at position 6, and a methyl group at position 5. This specific substitution pattern gives the molecule unique chemical properties, making it a valuable compound in various fields of research and application.

The synthesis of 4-Chloro-6-Ethyl-5-Methylpyrimidine typically involves multi-step organic reactions, often starting from a pyrimidine derivative. The introduction of substituents like chlorine and ethyl groups is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the directing effects of the existing groups on the ring. The methyl group at position 5 plays a significant role in stabilizing the molecule and influencing its reactivity.

Recent studies have highlighted the potential of 4-Chloro-6-Ethyl-5-Methylpyrimidine in drug discovery and development. Researchers have explored its role as a building block for designing bioactive molecules with potential applications in treating various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific biological targets, such as protein kinases or enzymes, has made it an interesting candidate for further investigation.

In addition to its role in pharmaceutical research, 4-Chloro-6-Ethyl-5-Methylpyrimidine has also been studied for its electronic properties. The substitution pattern on the pyrimidine ring influences its conjugation and electron distribution, making it a potential candidate for use in organic electronics or optoelectronic devices. Recent advancements in materials science have led to the exploration of this compound as a component in light-emitting diodes (LEDs) and solar cells.

The chemical stability of 4-Chloro-6-Ethyl-5-Methylpyrimidine under various conditions has been thoroughly investigated. Studies have shown that the compound exhibits good thermal stability, making it suitable for high-temperature applications. However, its reactivity towards certain reagents highlights the need for careful handling during synthesis and storage.

The environmental impact of 4-Chloro-6-Ethyl-5-Methylpyrimidine has also been a topic of recent research. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in industrial and research settings. These studies are crucial for complying with regulatory standards and minimizing potential risks to ecosystems.

In conclusion, 4-Chloro-6-Ethyl-5-Methylpyrimidine (CAS No. 144078-60) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in research, positions it as a valuable tool in drug discovery, materials science, and environmental studies. Continued exploration into its properties will undoubtedly uncover new opportunities for its utilization in both academic and industrial contexts.